Cas no 39068-98-9 (2-Chloro-9-bromo-1,10-phenanthroline)

2-Chloro-9-bromo-1,10-phenanthroline structure
39068-98-9 structure
Product Name:2-Chloro-9-bromo-1,10-phenanthroline
CAS No:39068-98-9
MF:C12H6BrClN2
MW:293.546440601349
CID:5037774
Update Time:2023-08-25

2-Chloro-9-bromo-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-9-bromo-1,10-phenanthroline
    • Inchi: 1S/C12H6BrClN2/c13-9-5-3-7-1-2-8-4-6-10(14)16-12(8)11(7)15-9/h1-6H
    • InChI Key: QYBRMZKMKGJRMI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC3=CC=C(N=C3C2=N1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 263
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.8
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd